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Compound of Interest

Compound Name: YTP-17

Cat. No.: B10861930

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical compounds are paramount to ensuring laboratory safety and
environmental protection. This document provides a comprehensive guide to the proper
disposal procedures for YTP-17, a potent, orally active YAP-TEAD protein-protein interaction
inhibitor. In the absence of a specific Safety Data Sheet (SDS) detailing disposal protocols for
YTP-17, a conservative approach based on established best practices for the disposal of
biologically active small molecules is mandated.

Core Safety and Handling Precautions

Prior to any handling or disposal procedures, it is crucial to adhere to fundamental safety
protocols to minimize exposure and mitigate potential risks.

Personal Protective Equipment (PPE):

o Wear standard laboratory attire, including a fully fastened lab coat.

» Use chemical safety goggles or a face shield to protect against splashes.

o Wear nitrile gloves to prevent skin contact. For potent compounds, consider double-gloving.
Ventilation:

o All handling of YTP-17, especially in solid form or when preparing solutions, should be
conducted in a certified chemical fume hood to prevent inhalation of dust or aerosols.
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General Handling Practices:

» Avoid direct contact with the skin, eyes, and clothing.

» Do not eat, drink, or smoke in areas where YTP-17 is handled or stored.

e Wash hands thoroughly with soap and water after handling the compound.

YTP-17 Chemical and Physical Properties

A summary of the known properties of YTP-17 is presented below. This information is critical
for assessing potential hazards and determining appropriate disposal routes.

Property Value Source
Molecular Formula C26H25CIF2N204 [1]
Molecular Weight 502.94 g/mol [1]
Solubility =100 mg/mL in DMSO [1]

4°C, protect from light, stored
Storage ) [1]
under nitrogen

Note on Stability: Stock solutions of YTP-17 should be stored at -80°C for use within 6 months
or at -20°C for use within 1 month to avoid degradation.[2]

Step-by-Step Disposal Protocol for YTP-17

The following protocol outlines the recommended steps for the safe disposal of YTP-17 and
associated waste materials. This procedure is based on general guidelines for hazardous
chemical waste and should be adapted to comply with institutional and local regulations.

1. Waste Segregation and Collection:
e Solid Waste:

o Unused or expired pure YTP-17 powder should be collected in a clearly labeled, dedicated
hazardous waste container.
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o Contaminated consumables, such as weighing papers, pipette tips, and gloves, must be
placed in a separate, sealed plastic bag or container labeled as hazardous waste.[3]

e Liquid Waste:

o All solutions containing YTP-17, including experimental media and residual stock
solutions, must be collected in a dedicated, leak-proof, and clearly labeled hazardous
waste container.[3]

o Do not mix YTP-17 waste with other chemical waste streams unless compatibility has
been confirmed to avoid potentially hazardous reactions.

e Sharps Waste:

o Any needles, syringes, or other sharps contaminated with YTP-17 must be disposed of in
a designated sharps container.[3]

2. Decontamination of Glassware and Surfaces:

o Glassware and laboratory surfaces contaminated with YTP-17 should be decontaminated. A
common procedure involves rinsing with a suitable organic solvent (such as ethanol or
acetone) that can solubilize the compound, followed by washing with soap and water.

e The solvent rinsate should be collected as hazardous liquid waste.
3. Final Disposal:

¢ All collected waste streams containing YTP-17 (solid, liquid, and contaminated materials) are
to be treated as hazardous chemical waste.

e Ensure all waste containers are securely sealed and properly labeled in accordance with
your institution's and local environmental regulations before scheduling a pickup by a
certified hazardous waste disposal service.

Logical Workflow for YTP-17 Disposal

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of YTP-17.
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YTP-17 Disposal Workflow
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Caption: Logical workflow for the safe disposal of YTP-17.

© 2025 BenchChem. All rights reserved. 4/6

Tech Support


https://www.benchchem.com/product/b10861930?utm_src=pdf-body-img
https://www.benchchem.com/product/b10861930?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10861930?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Disclaimer: The information provided here is intended as a guide and is based on general
laboratory safety principles. It is not a substitute for a compound-specific Safety Data Sheet.
Always consult your institution's Environmental Health and Safety (EHS) department for
specific guidance and to ensure full compliance with all applicable regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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